2,4-dihydroxy-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide

• IUPAC Name: 2,4-dihydroxy-N-(2-hydroxy-1-methylindol-3-yl)iminobenzamide
• InChI: InChI=1S/C16H13N3O4/c1-19-12-5-3-2-4-10(12)14(16(19)23)17-18-15(22)11-7-6-9(20)8-13(11)21/h2-8,20-21,23H,1H3
• InChI Key: RXUNGEHAOXZOBO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C(=C1O)N=NC(=O)C3=C(C=C(C=C3)O)O
• Molecular Formula: C16H13N3O4
• Molecular Weight: 311.29 g/mol

Description

2,4-dihydroxy-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide, also known as DIMBI, is a chemical compound that has gained significant attention in scientific research due to its unique properties. DIMBI is a synthetic molecule that has been synthesized through various methods and has been studied for its potential applications in different fields.

Mechanism of Action

The mechanism of action of 2,4-dihydroxy-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This compound has also been shown to inhibit the activity of protein kinase C, an enzyme involved in cell signaling and regulation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis, a process of programmed cell death, in cancer cells. This compound has also been shown to inhibit cell proliferation and migration. Additionally, this compound has been shown to have antioxidant properties and has been shown to protect against oxidative stress-induced damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dihydroxy-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide in lab experiments is its synthetic nature, which allows for precise control over the chemical structure and purity of the compound. Additionally, this compound has been shown to have low toxicity, making it a safe compound to use in lab experiments. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are many future directions for the study of 2,4-dihydroxy-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide. One potential direction is the further optimization of the synthesis method to increase the yield and purity of the product. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in cancer treatment and other fields. Further studies are also needed to explore the potential use of this compound as a fluorescent probe for detecting metal ions.

Scientific Research Applications

2,4-dihydroxy-N'-(1-methyl-2-oxo-1,2-dihydro-3H-indol-3-ylidene)benzohydrazide has been studied for its potential applications in different fields of scientific research. It has been shown to have anticancer properties and has been studied for its potential use in cancer treatment. This compound has also been studied for its antioxidant properties and has been shown to protect against oxidative stress-induced damage. Additionally, this compound has been studied for its potential use as a fluorescent probe for detecting metal ions.